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Compound Name: Gold

Cat. No.: B10784649

For Researchers, Scientists, and Drug Development Professionals

The synthesis of gold nanoparticles (AuNPS) is a cornerstone of nanoscience and
nanotechnology, with applications ranging from diagnostics and therapeutics to catalysis and
electronics. The properties of AUNPs are intrinsically linked to their size, shape, and surface
chemistry, which are determined by the synthesis method. Among the various chemical
reduction techniques, the use of sodium citrate (the Turkevich method) and sodium
borohydride are two of the most common and fundamental approaches. This guide provides an
objective comparison of these two methods, supported by experimental data, to aid
researchers in selecting the most appropriate synthesis strategy for their specific application.

Performance Comparison at a Glance

The choice between citrate and borohydride reduction hinges on the desired nanoparticle
characteristics. Citrate reduction is a well-established method that yields larger, highly stable
nanoparticles, while borohydride reduction is a more vigorous process that typically produces
smaller nanopatrticles at a faster rate.
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Parameter

Citrate Reduction
(Turkevich Method)

Borohydride Reduction

Average Particle Size

10 - 150 nm (typically 10-20
nm)[1][2]

1- 10 nm (typically < 10 nm)[3]

Particle Size (Example 1) 11.8 £ 0.2 nm 5.9+ 0.27 nm
Particle Size (Example 2) 57 nm 41 nm
Reducing Agent Strength Mild[4] Strong[4][5]

Reaction Temperature

Elevated (typically 90-100 °C)

Room temperature or ice-cold
(0°C)

Reaction Time

Slower (minutes to hours)

Rapid (seconds to minutes)

Capping Agent

Citrate acts as both reducing

and capping agent[1]

Often requires a separate
capping/stabilizing agent (e.qg.,
citrate, PVP)

Particle Stability

High, due to electrostatic

repulsion from citrate ions

Can be less stable without an

effective capping agent

Control over Size

Tunable by varying the citrate-

to-gold ratio[2]

Can be tuned by adjusting the

borohydride concentration[3]

Typical Morphology

Spherical[1]

Generally spherical, but can be
less uniform depending on

conditions

Experimental Workflows and Methodologies

The following diagrams and protocols detail the distinct experimental procedures for gold

nanoparticle synthesis using citrate and borohydride reduction.

Experimental Workflow Comparison
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Caption: Comparative workflow of citrate and borohydride reduction for AUNP synthesis.

Detailed Experimental Protocols
Protocol 1: Citrate Reduction (Turkevich Method)
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This protocol is a widely used method for producing spherical gold nanopatrticles, typically in
the 10-20 nm range.[1]

Materials:

Tetrachloroauric (Il) acid (HAuCla4) solution (1 mM)

Trisodium citrate (NasCsHs0O7) solution (1% wi/v)

Deionized water

Glassware (e.g., round-bottom flask, condenser)

Heating mantle and magnetic stirrer

Procedure:

e To a 250 mL round-bottom flask, add 100 mL of 1 mM HAuCIs solution.

e Place the flask in a heating mantle on a magnetic stirrer and bring the solution to a rolling
boil while stirring. Attach a condenser to prevent evaporation.

e Once boiling, quickly add 10 mL of 1% trisodium citrate solution to the vigorously stirred
HAuCI4 solution.

e Observe the color change of the solution, which indicates the formation of gold
nanoparticles. The solution will typically transition from a pale yellow to colorless, then to a
deep blue, and finally to a stable ruby red color.

o Continue boiling and stirring for an additional 15-30 minutes after the final color change to
ensure the reaction is complete.

» Remove the flask from the heat and allow it to cool to room temperature while continuing to
stir.

e The resulting ruby red solution contains citrate-stabilized gold nanopatrticles. Store the
colloidal solution at 4°C for long-term stability.
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Protocol 2: Aqueous Borohydride Reduction

This protocol utilizes the strong reducing agent sodium borohydride to produce smaller gold

nanoparticles, typically under 10 nm.

Materials:

Tetrachloroauric (111) acid (HAuCls) solution (1 mM)

Sodium borohydride (NaBHa4) solution (e.g., 10 mM), freshly prepared in an ice bath.
Trisodium citrate solution (e.g., 1% w/v) as a stabilizing agent.

Deionized water

Glassware (e.g., Erlenmeyer flask)

Magnetic stirrer and ice bath

Procedure:

In an Erlenmeyer flask, combine 100 mL of 1 mM HAuCIa4 solution and 1 mL of 1% trisodium
citrate solution (as a stabilizer).

Place the flask in an ice bath on a magnetic stirrer and stir vigorously for 15-20 minutes to
cool the solution to approximately 0-4°C.

While maintaining vigorous stirring, rapidly inject a freshly prepared, ice-cold solution of 10
mM sodium borohydride (e.g., 1-2 mL). The volume of NaBH4 can be adjusted to control the
final particle size.[3]

A rapid color change from pale yellow to a brown or ruby red color will occur, indicating the
formation of gold nanoparticles.

Continue stirring the solution in the ice bath for at least 1-2 hours to ensure the complete
reduction and stabilization of the nanoparticles.
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e The resulting solution contains gold nanoparticles. For long-term storage, keep the solution
at 4°C.

Mechanism of Reduction and Stabilization

Citrate Reduction: In the Turkevich method, trisodium citrate performs a dual role.[1] At
elevated temperatures, the citrate ions reduce Au3* ions to Au® atoms. As these atoms nucleate
and grow into nanopatrticles, the citrate ions also adsorb onto the nanoparticle surface,
providing a negative charge that leads to electrostatic repulsion between particles, thus
preventing aggregation and ensuring colloidal stability.

Borohydride Reduction: Sodium borohydride is a much stronger reducing agent than citrate,
leading to a very rapid reduction of Au3* to Au®.[5] This fast reaction rate results in the rapid
formation of a large number of small nuclei, which then grow into smaller nanoparticles
compared to the citrate method.[4] In many borohydride-based syntheses, a separate
stabilizing agent, such as citrate or a polymer like polyvinylpyrrolidone (PVP), is included in the
reaction mixture to cap the nanoparticles and prevent their aggregation.

Conclusion

Both citrate and borohydride reduction methods offer effective and reproducible pathways for
the synthesis of gold nanoparticles. The citrate (Turkevich) method is a simple, one-pot
synthesis that yields highly stable, larger nanoparticles (10-20 nm) and is ideal for applications
where this size range is desirable. The borohydride reduction method, on the other hand, is a
rapid, low-temperature process that produces smaller nanoparticles (<10 nm) and is suited for
applications requiring smaller particle sizes. The choice of method should be guided by the
specific requirements of the intended application, considering the trade-offs between particle
size, reaction speed, and the need for additional stabilizing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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